Cas no 941917-68-6 (1-(4-chlorophenyl)-4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one)

1-(4-Chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one is a heterocyclic compound featuring a 1,2,4-oxadiazole core linked to a pyrrolidin-2-one moiety and substituted aromatic rings. This structure confers potential utility in medicinal chemistry and agrochemical research, particularly as a scaffold for bioactive molecule development. The presence of the 4-chlorophenyl and 3-methylphenyl groups enhances lipophilicity and steric properties, which may improve binding affinity in target interactions. The 1,2,4-oxadiazole ring contributes to metabolic stability, while the pyrrolidin-2-one moiety offers synthetic versatility for further derivatization. This compound is of interest for applications requiring selective modulation of biological pathways or material science applications due to its rigid, planar heterocyclic framework.
1-(4-chlorophenyl)-4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one structure
941917-68-6 structure
Product Name:1-(4-chlorophenyl)-4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one
CAS No:941917-68-6
MF:C19H16ClN3O2
MW:353.802243232727
CID:5443237
PubChem ID:16955911
Update Time:2025-05-28

1-(4-chlorophenyl)-4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one
    • 2-Pyrrolidinone, 1-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-
    • 1-(4-chlorophenyl)-4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one
    • Inchi: 1S/C19H16ClN3O2/c1-12-3-2-4-13(9-12)18-21-19(25-22-18)14-10-17(24)23(11-14)16-7-5-15(20)6-8-16/h2-9,14H,10-11H2,1H3
    • InChI Key: LVPHLJOFDQXTPL-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(Cl)C=C2)CC(C2ON=C(C3=CC=CC(C)=C3)N=2)CC1=O

1-(4-chlorophenyl)-4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one Pricemore >>

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Additional information on 1-(4-chlorophenyl)-4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

Comprehensive Overview of 1-(4-chlorophenyl)-4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS No. 941917-68-6)

The compound 1-(4-chlorophenyl)-4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS No. 941917-68-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-oxadiazole ring and a pyrrolidin-2-one moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with diverse biological targets.

In recent years, the demand for novel heterocyclic compounds like 1-(4-chlorophenyl)-4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one has surged, driven by advancements in drug discovery and material science. This compound's CAS No. 941917-68-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry. Its structural complexity allows for modifications that can enhance binding affinity and selectivity, making it a valuable tool for designing new therapeutics.

One of the most discussed topics in the context of 1,2,4-oxadiazole derivatives is their role in addressing drug-resistant infections. With the rise of antimicrobial resistance, compounds like 1-(4-chlorophenyl)-4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one are being explored for their potential to inhibit pathogenic enzymes. Studies suggest that the oxadiazole ring can mimic peptide bonds, enabling it to interfere with microbial protein synthesis.

Another area of interest is the compound's application in neurological research. The pyrrolidin-2-one fragment is known to exhibit neuroprotective properties, which has led to investigations into its efficacy against neurodegenerative diseases. Researchers are particularly keen on understanding how the chlorophenyl and methylphenyl substituents influence its blood-brain barrier permeability.

From a synthetic perspective, 1-(4-chlorophenyl)-4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one is often synthesized via cyclization reactions involving nitrile oxides and carboxylic acids. Its CAS No. 941917-68-6 is a key identifier for sourcing high-purity samples, which are essential for structure-activity relationship (SAR) studies. The compound's stability under physiological conditions further enhances its appeal for in vivo testing.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Scientists are exploring solvent-free synthesis methods to produce 1-(4-chlorophenyl)-4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one with minimal waste. This aligns with the broader trend of sustainable chemical manufacturing, which prioritizes eco-friendly protocols.

In summary, 1-(4-chlorophenyl)-4-3-(3-methylphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS No. 941917-68-6) represents a versatile and highly functionalized compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and bioactive potential make it a subject of ongoing research, particularly in the context of global health challenges and sustainable development.

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